Cas no 1404375-16-1 (4-methylbenzenesulfonic acid;1-methylpyridin-2-one hydrazone)

• Product Name: 4-methylbenzenesulfonic acid;1-methylpyridin-2-one hydrazone
• CAS No: 1404375-16-1
• MF: C₁₃H₁₇N₃O₃S
• MW: 295.35738158226
• MDL: MFCD09832907
• CID: 3038920
• PubChem ID: 75487689
• Update Time: 2025-06-13

4-methylbenzenesulfonic acid;1-methylpyridin-2-one hydrazone Chemical and Physical Properties

Names and Identifiers

• 2-Hydrazinyl-1-methylpyridin-1-ium 4-methylbenzenesulfonate
• 4-methylbenzenesulfonic acid;1-methylpyridin-2-one hydrazone
• SY099096
• AKOS025291010
• 2-Hydrazino-1-methylpyridinium Tosylate (HMP)
• 2-hydrazino-1-methylpyridinium tosylate
• MFCD09832907
• CS-0051896
• 2-Hydrazinyl-1-methylpyridin-1-ium4-methylbenzenesulfonate
• AS-34119
• 1-(1-methylpyridin-2-ylidene)hydrazinium tosylate
• 4-Methylbenzenesulfonate; (1-methylpyridin-1-ium-2-yl)hydrazine
• 4-methylbenzenesulfonate;(1-methylpyridin-1-ium-2-yl)hydrazine
• 1404375-16-1

• MDL： MFCD09832907
• Inchi： 1S/C7H8O3S.C6H9N3/c1-6-2-4-7(5-3-6)11(8,9)10;1-9-5-3-2-4-6(9)8-7/h2-5H,1H3,(H,8,9,10);2-5H,7H2,1H3
• InChI Key： BTSNOXLIZKNPEP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)[O-].[N+]1(C)C=CC=CC=1NN

Computed Properties

• Exact Mass: 295.09906259g/mol
• Monoisotopic Mass: 295.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 108Ų

Additional information on 4-methylbenzenesulfonic acid;1-methylpyridin-2-one hydrazone

Comprehensive Overview of 4-methylbenzenesulfonic acid and 1-methylpyridin-2-one hydrazone (CAS No. 1404375-16-1)

4-methylbenzenesulfonic acid, also known as p-toluenesulfonic acid, is a widely used organic compound in chemical synthesis and industrial applications. Its derivative, 1-methylpyridin-2-one hydrazone, has gained attention in recent years due to its potential applications in pharmaceuticals and material science. The combination of these two compounds, identified by CAS No. 1404375-16-1, represents a unique chemical entity with intriguing properties.

In the context of current research trends, scientists are particularly interested in the role of 4-methylbenzenesulfonic acid derivatives in green chemistry applications. With growing environmental concerns, researchers are exploring how this compound can be used in more sustainable chemical processes. The 1-methylpyridin-2-one hydrazone moiety adds interesting functionality to the molecule, potentially enabling novel applications in drug discovery and organic electronics.

The structural features of CAS No. 1404375-16-1 make it particularly interesting for researchers working on heterocyclic compounds. The presence of both sulfonic acid and hydrazone functional groups in a single molecule creates opportunities for diverse chemical transformations. Recent studies have shown that similar structures can exhibit interesting biological activities, though specific research on this exact compound remains limited.

From a synthetic chemistry perspective, the combination of 4-methylbenzenesulfonic acid and 1-methylpyridin-2-one hydrazone offers unique challenges and opportunities. The acid component provides excellent solubility in various solvents, while the hydrazone moiety offers potential for further functionalization. This makes CAS No. 1404375-16-1 particularly valuable as a building block in organic synthesis.

In material science applications, derivatives of 4-methylbenzenesulfonic acid have shown promise in polymer chemistry and as dopants for conductive materials. When combined with the 1-methylpyridin-2-one hydrazone group, these properties may be enhanced or modified, opening new possibilities for advanced materials development. Researchers are particularly interested in how these compounds might contribute to the development of more efficient organic semiconductors.

The pharmaceutical industry has shown growing interest in hydrazone-containing compounds like 1-methylpyridin-2-one hydrazone due to their potential biological activities. While CAS No. 1404375-16-1 itself may not be a drug candidate, its structural features make it an important intermediate in medicinal chemistry. The sulfonic acid group can improve water solubility of potential drug candidates, a property highly valued in modern drug design.

Analytical chemists working with 4-methylbenzenesulfonic acid derivatives have developed various characterization methods that could be applied to CAS No. 1404375-16-1. Techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly used to study these types of compounds. The unique combination of functional groups in this molecule may require specialized analytical approaches for complete characterization.

In the context of industrial applications, 4-methylbenzenesulfonic acid is known for its catalytic properties. When incorporated into more complex structures like 1-methylpyridin-2-one hydrazone, these catalytic properties might be modified or enhanced. This has led to increased research interest in similar compounds as potential catalysts for specific organic transformations.

The stability and storage requirements of CAS No. 1404375-16-1 are important considerations for researchers and industrial users. Like many sulfonic acid derivatives, proper handling and storage conditions are essential to maintain the compound's integrity. The hydrazone moiety may introduce additional stability considerations that need to be addressed in practical applications.

Future research directions for compounds containing both 4-methylbenzenesulfonic acid and 1-methylpyridin-2-one hydrazone moieties are likely to focus on their potential in emerging technologies. Areas such as organic electronics, pharmaceutical development, and green chemistry are particularly promising. The unique combination of properties in CAS No. 1404375-16-1 makes it a compound worth watching in these developing fields.

From a regulatory perspective, while 4-methylbenzenesulfonic acid is well-characterized, the specific derivative CAS No. 1404375-16-1 may require additional evaluation for various applications. Researchers and industrial users should stay informed about any evolving regulatory considerations for this and similar compounds as research progresses.

The synthesis of 1-methylpyridin-2-one hydrazone derivatives continues to be an active area of research in organic chemistry. When combined with 4-methylbenzenesulfonic acid components, the resulting compounds often exhibit interesting physical and chemical properties. This makes CAS No. 1404375-16-1 and related structures valuable subjects for fundamental chemical research.

In conclusion, the compound identified as CAS No. 1404375-16-1, combining 4-methylbenzenesulfonic acid and 1-methylpyridin-2-one hydrazone moieties, represents an interesting area of chemical research with potential applications across multiple disciplines. As scientific understanding of these types of compounds grows, we can expect to see new and innovative uses emerging in various technological fields.